Cas no 957483-76-0 (1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde structure
957483-76-0 structure
Product Name:1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:957483-76-0
MF:C10H16N2O
MW:180.246842384338
CID:2128695
PubChem ID:3159588
Update Time:2025-08-01

1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
    • AKOS000303046
    • 957483-76-0
    • DB-363492
    • 1-butyl-3,5-dimethylpyrazole-4-carbaldehyde
    • EN300-1300928
    • MDL: MFCD07186387
    • Inchi: 1S/C10H16N2O/c1-4-5-6-12-9(3)10(7-13)8(2)11-12/h7H,4-6H2,1-3H3
    • InChI Key: NFYDOXTUOFDYPA-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=NN(C=1C)CCCC

Computed Properties

  • Exact Mass: 180.126263138Da
  • Monoisotopic Mass: 180.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.9Ų

1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
957483-76-0 95%+
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
957483-76-0 95%
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¥ 5,524.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
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¥ 8,276.00 2023-04-12
Enamine
EN300-1300928-50mg
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
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$348.0 2023-09-30
Enamine
EN300-1300928-100mg
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
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$364.0 2023-09-30
Enamine
EN300-1300928-250mg
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
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Enamine
EN300-1300928-500mg
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